Cas no 1370530-36-1 (1-(3-propan-2-yloxyphenyl)butan-2-ol)

• Product Name: 1-(3-propan-2-yloxyphenyl)butan-2-ol
• CAS No: 1370530-36-1
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD28134311
• CID: 5179473
• Update Time: 2026-03-05

1-(3-propan-2-yloxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-propan-2-yloxyphenyl)butan-2-ol

• MDL： MFCD28134311
• Inchi： 1S/C13H20O2/c1-4-12(14)8-11-6-5-7-13(9-11)15-10(2)3/h5-7,9-10,12,14H,4,8H2,1-3H3
• InChI Key： RABXYZVIFICCDX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC(C)C)=C1)C(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 1-(3-propan-2-yloxyphenyl)butan-2-ol

Professional Introduction to Compound with CAS No. 1370530-36-1 and Product Name: 1-(3-propan-2-yloxyphenyl)butan-2-ol

The compound with the CAS number 1370530-36-1 and the product name 1-(3-propan-2-yloxyphenyl)butan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and molecular biology. The chemical structure of 1-(3-propan-2-yloxyphenyl)butan-2-ol consists of a phenyl ring linked to a butan-2-ol moiety through an ether linkage, with a propyl side chain attached to the phenyl ring. This configuration imparts distinct physicochemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel bioactive molecules that can modulate biological pathways associated with various diseases. The structural features of 1-(3-propan-2-yloxyphenyl)butan-2-ol suggest that it may interact with multiple targets, making it a promising candidate for multitarget drug discovery. Current research indicates that this compound exhibits interesting pharmacological properties, which could be exploited for therapeutic purposes. For instance, studies have shown that similar compounds with aromatic and aliphatic substituents can exhibit anti-inflammatory, antioxidant, and even anticancer effects. The presence of the 3-propan-2-yloxyphenyl group in the molecule is particularly noteworthy, as it can influence the compound's solubility, bioavailability, and metabolic stability.

The synthesis of 1-(3-propan-2-yloxyphenyl)butan-2-ol involves a series of well-established organic reactions, including etherification and reduction steps. The choice of synthetic route is crucial for ensuring high yield and purity, which are essential for subsequent pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound accurately. These analytical methods provide detailed insights into the molecular structure, confirming the identity and purity of the synthesized product.

One of the most exciting aspects of 1-(3-propan-2-yloxyphenyl)butan-2-ol is its potential in drug discovery. The compound's ability to interact with biological targets suggests that it could be used as a lead compound in the development of new therapeutic agents. Researchers are particularly interested in exploring its effects on enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. Preliminary in vitro studies have shown promising results, indicating that this compound may have a significant impact on disease pathways relevant to human health.

The field of medicinal chemistry has seen remarkable advancements due to the development of innovative compounds like 1-(3-propan-2-yloxyphenyl)butan-2-ol. These advancements are driven by the need for more effective and targeted therapies to address complex diseases. The compound's unique structural features make it an attractive candidate for further investigation, both in academic research settings and industrial drug development programs. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully elucidate its potential applications.

In conclusion, 1-(3-propan-2-yloxyphenyl)butan-2-ol, identified by CAS number 1370530-36-1, represents a significant contribution to the field of chemical and pharmaceutical research. Its structural complexity and promising pharmacological properties make it a valuable candidate for further study. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that can improve human health outcomes.